5-(benzenesulfonyl)-6-imino-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one

• Molecular Formula: C25H20N4O3S
• Molecular Weight: 456.5 g/mol
• IUPAC Name: 5-(benzenesulfonyl)-6-imino-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
• InChI: InChI=1S/C25H20N4O3S/c26-23-21(33(31,32)19-11-5-2-6-12-19)17-20-24(27-22-13-7-8-15-28(22)25(20)30)29(23)16-14-18-9-3-1-4-10-18/h1-13,15,17,26H,14,16H2
• InChI Key: DONIREQDFYHLEF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCN2C3=C(C=C(C2=N)S(=O)(=O)C4=CC=CC=C4)C(=O)N5C=CC=CC5=N3

Description

This compound features a complex tricyclic core with a benzenesulfonyl group at position 5, an imino group at position 6, and a 2-phenylethyl substituent at position 6. The imino group contributes to hydrogen-bonding capabilities, while the 2-phenylethyl chain may enhance lipophilicity, influencing membrane permeability .

Preparation Methods

The synthesis of 5-(benzenesulfonyl)-6-imino-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one involves multiple steps, including the formation of the tricyclic core and the introduction of functional groups. The reaction conditions typically require specific reagents and catalysts to ensure the desired product is obtained with high yield and purity. Industrial production methods may involve optimization of these synthetic routes to scale up the process while maintaining efficiency and cost-effectiveness .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

5-(benzenesulfonyl)-6-imino-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential biological activity and interactions with biomolecules. In medicine, it could be explored for its therapeutic potential, such as its ability to interact with specific molecular targets. In industry, it may be used in the development of new materials or as a catalyst in various chemical processes .

Mechanism of Action

The mechanism of action of 5-(benzenesulfonyl)-6-imino-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific context and application being studied .

Comparison with Similar Compounds

5-(4-Fluorobenzenesulfonyl)-6-imino-7,11-dimethyl Analog (CAS 862488-54-8)

• Structural Differences : Incorporates a 4-fluoro substituent on the benzenesulfonyl group and methyl groups at positions 7 and 11.
• Impact: Electronic Effects: Fluorine’s electron-withdrawing nature enhances stability and may alter binding interactions with biological targets (e.g., enzymes or receptors). Solubility: The fluorine atom may improve aqueous solubility due to increased polarity .

Heterocyclic Core Modifications

Ethyl 7-Benzyl-6-(2-Methoxybenzoyl)imino-2-oxo Derivative

• Structural Differences: Replaces the benzenesulfonyl group with a 2-methoxybenzoyl-imino moiety and introduces an ethyl carboxylate ester at position 5.

11,12-Dimethoxy-9-(4-Phenylsulphonyl) Benzazepine Derivative

• Structural Differences : Features a benzazepine core instead of a triazatricyclo system but retains the phenylsulfonyl group.
• Impact :
  • Conformational Rigidity : The seven-membered benzazepine ring may confer greater flexibility compared to the fused tricyclic system of the parent compound.
  • Synthetic Route : Utilizes MCM-41(H) as a catalyst, suggesting that mesoporous materials could optimize yields in related syntheses .

Biological Activity

5-(benzenesulfonyl)-6-imino-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one is a complex organic compound characterized by its unique tricyclic structure and various functional groups. This article reviews the biological activity of this compound, focusing on its potential therapeutic applications and mechanisms of action.

Molecular Characteristics

The compound has the following molecular characteristics:

Property	Value
Molecular Formula	C22H22N4O3S
Molecular Weight	422.5 g/mol
IUPAC Name	5-(benzenesulfonyl)-6-imino-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
InChI Key	DJOGJRCRWNPRAO-UHFFFAOYSA-N

Biological Activity Overview

The biological activity of this compound is hypothesized to involve interactions with various molecular targets including enzymes and receptors. The presence of the benzenesulfonyl group suggests potential inhibitory effects on certain proteins.

Antimicrobial Properties

Research indicates that compounds with similar structures exhibit antimicrobial activity. Preliminary studies suggest that this compound may inhibit the growth of pathogenic bacteria due to its structural features that allow for binding to bacterial enzymes or receptors.

The mechanisms through which this compound exerts its biological effects include:

• Enzyme Inhibition : The benzenesulfonyl group can interact with active sites on enzymes, potentially inhibiting their function.
• Receptor Modulation : The compound may influence receptor activity, affecting signaling pathways involved in various biological processes.

Case Studies and Research Findings

Several studies have explored the biological activity of structurally related compounds:

• A study on similar triazatricyclo compounds demonstrated significant antimicrobial effects against Gram-positive and Gram-negative bacteria, suggesting that our compound could exhibit comparable properties .
• Another research focused on sulfonamide derivatives indicated their effectiveness in inhibiting specific enzymes involved in bacterial metabolism .

Future Directions

Further research is necessary to elucidate the detailed biological mechanisms at play and evaluate the therapeutic potential of this compound in clinical settings. Potential areas for future studies include:

• In Vivo Studies : Assessing the efficacy and safety in animal models.
• Mechanistic Studies : Investigating specific interactions with molecular targets to understand the pathways involved.